![molecular formula C7H4ClNO B1586628 4-Chlorofuro[3,2-c]pyridine CAS No. 31270-80-1](/img/structure/B1586628.png)
4-Chlorofuro[3,2-c]pyridine
Cat. No. B1586628
M. Wt: 153.56 g/mol
InChI Key: OPFFYLJLHPZSEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[P:11]([Cl:12])([Cl:13])([Cl:14])=[O:15].[o:1]1[cH:2][cH:3][c:4]2[c:5](=[O:10])[nH:6][cH:7][cH:8][c:9]12>>[o:1]1[cH:2][cH:3][c:4]2[c:5]([Cl:13])[n:6][cH:7][cH:8][c:9]12
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=c1[nH]ccc2occc12
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Clc1nccc2occc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
